Cas no 26770-33-2 (22,28-Dihydroxy-23-hopanoic acid; 28-Ac)

• Product Name: 22,28-Dihydroxy-23-hopanoic acid; 28-Ac
• CAS No: 26770-33-2
• MF: C₃₂H₅₂O₅
• MW: 516.752290725708
• CID: 288908
• Update Time: 2024-02-29

22,28-Dihydroxy-23-hopanoic acid; 28-Ac Chemical and Physical Properties

Names and Identifiers

• A'-Neogammaceran-23-oicacid, 28-(acetyloxy)-22-hydroxy-, (4a)- (9CI)
• A'-Neogammaceran-23-oicacid, 22,28-dihydroxy-, 28-acetate (8CI)
• Phlebic acid A
• CID 101306765
• (4R)-28-Acetyloxy-22-hydroxyhopan-23-oic acid
• A'-Neogammaceran-23-oic acid, 28-(acetyloxy)-22-hydroxy-, (4α)- (9CI)
• 22,28-Dihydroxy-23-hopanoic acid; 28-Ac

• Inchi： 1S/C32H52O5/c1-20(33)37-19-32-18-12-21(27(2,3)36)22(32)11-16-31(7)25(32)10-9-24-28(4)14-8-15-29(5,26(34)35)23(28)13-17-30(24,31)6/h21-25,36H,8-19H2,1-7H3,(H,34,35)/t21-,22-,23+,24+,25-,28-,29+,30+,31+,32+/m0/s1
• InChI Key： FBVJSLYERJUGCO-PRHJVYBWSA-N
• SMILES： O(C(C)=O)C[C@]12CC[C@H](C(C)(C)O)[C@@H]1CC[C@]1(C)[C@@H]2CC[C@@H]2[C@@]3(C)CCC[C@](C(=O)O)(C)[C@@H]3CC[C@@]12C

Computed Properties

• Exact Mass: 516.381
• Monoisotopic Mass: 516.381
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 37
• Rotatable Bond Count: 5
• Complexity: 959
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.8

Experimental Properties

• Density: 1.096±0.06 g/cm3(Predicted)
• Boiling Point: 591.8±15.0 °C(Predicted)
• pka: 4.70±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Hopanoids